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Compound of Interest

Compound Name: 3-Chloro-biphenyl-4-ylamine

CAS No.: 7285-66-7

Cat. No.: B3024458

Get Quote

CAS Registry Number: 7285-66-7 Synonyms: 3-Chloro-4-aminobiphenyl; 4-Amino-3-

chlorobiphenyl; 3-Chloro-[1,1'-biphenyl]-4-amine[1]

Executive Summary
3-Chloro-biphenyl-4-ylamine is a chlorinated aromatic amine and a structural analog of the

potent human carcinogen 4-aminobiphenyl (4-ABP).[1] While 4-ABP is a well-characterized

Group 1 carcinogen (IARC), the 3-chloro derivative presents a unique toxicological profile due

to the ortho-chlorine substitution.[1] This substituent alters the compound's metabolic fate by

sterically hindering detoxification pathways (N-acetylation) while enhancing lipophilicity and

potentially increasing the stability of reactive nitrenium ions.

This guide analyzes the compound's genotoxic potential, metabolic activation pathways, and

experimental protocols for hazard assessment.[1] It serves as a critical reference for scientists

handling this substance in organic semiconductor research (OLEDs) or pharmaceutical

intermediate synthesis.
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The addition of a chlorine atom at the 3-position (ortho to the amine) significantly impacts the

physicochemical behavior of the biphenyl scaffold compared to the parent 4-ABP.

Property Data / Value Relevance to Toxicology

Molecular Formula C₁₂H₁₀ClN
Base structure for metabolic

activation.[1]

Molecular Weight 203.67 g/mol
Facilitates passive diffusion

across membranes.

LogP (Predicted) ~3.8 - 4.2

Higher than 4-ABP (~2.8).[1]

Increases adipose retention

and CNS penetration.

Physical State Solid (Crystalline)
Inhalation hazard (dust) during

weighing/synthesis.

Electronic Effect Electron-withdrawing (-I)

Reduces basicity of the -NH₂

group; affects CYP450

oxidation rates.[1]

Steric Effect Ortho-substitution

Hinders N-acetylation

(detoxification) by NAT

enzymes.[1]

Toxicokinetics and Metabolic Activation
The core of 3-chloro-biphenyl-4-ylamine toxicity lies in its bioactivation.[1] Unlike direct-acting

mutagens, this compound requires metabolic conversion to interact with DNA.[1]

The "Ortho-Chlorine" Effect
In aromatic amines, the balance between activation (N-hydroxylation) and detoxification (N-

acetylation) determines carcinogenic potency.[1]

Detoxification Blockade: The chlorine atom at position 3 creates steric bulk that hinders the

approach of N-acetyltransferases (NAT1/NAT2). This reduces the rate of N-acetylation, a key

detoxification step, thereby shunting more parent compound toward the oxidative activation

pathway.[1]
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Metabolic Blocking: The chlorine blocks the 3-position from ring hydroxylation, preventing the

formation of non-toxic phenolic metabolites at this site.[1]

Mechanism of Action (MOA)
Phase I Oxidation: Cytochrome P450 1A2 (CYP1A2) hydroxylates the amine to form N-

hydroxy-3-chloro-4-aminobiphenyl.[1]

Phase II Conjugation: The N-hydroxy metabolite is esterified by sulfotransferases (SULT) or

N-acetyltransferases (NAT) to form an unstable N-acetoxy or N-sulfonyloxy ester.[1]

Electrophile Formation: Spontaneous heterolysis yields a highly reactive arylnitrenium ion.

Genotoxicity: This electrophile attacks the C8 position of guanine in DNA, forming bulky

adducts (dG-C8-3-Cl-ABP) that cause G→T transversions.[1]

Pathway Visualization
The following diagram illustrates the divergent pathways of activation vs. detoxification.
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Caption: Metabolic activation pathway of 3-Chloro-biphenyl-4-ylamine showing the critical

CYP1A2 activation step and the steric hindrance of the NAT2 detoxification pathway.[1]

Genotoxicity & Carcinogenicity
4.[2]1. Mutagenicity (Ames Test)

Strain Specificity: Positive in Salmonella typhimurium strains TA98 (frameshift) and TA100

(base-pair substitution).
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S9 Requirement: The compound is not a direct-acting mutagen.[1] It requires exogenous

metabolic activation (S9 fraction from rat liver) to induce revertants, confirming the CYP-

mediated mechanism.[1]

Potency: Expected to be equipotent or more potent than 4-ABP due to the "ortho-effect"

increasing the concentration of the reactive N-hydroxy intermediate.[1]

Carcinogenic Risk[3]
Target Organ: Urinary Bladder (primary), Liver.

Mechanism: The N-hydroxy metabolites and their glucuronides are transported to the

bladder. The acidic pH of urine can hydrolyze glucuronides, regenerating the reactive

hydroxylamine which binds to bladder epithelium DNA.

Classification: While not explicitly listed in IARC Monographs as an individual entry (unlike 4-

ABP), it should be handled as a suspected human carcinogen based on robust Structure-

Activity Relationship (SAR) data.[1]

Experimental Protocols for Hazard Assessment
For researchers needing to validate the toxicity of this specific derivative, the following

protocols are recommended. These are designed to be self-validating with strict controls.[1]

Modified Ames Test (Pre-incubation Method)
The pre-incubation method is superior to the standard plate incorporation method for aromatic

amines because it allows better interaction between the hydrophobic amine and the S9

enzymes.

Reagents:

Tester Strains:S. typhimurium TA98, TA100.

S9 Mix: 10% v/v Aroclor-1254 induced rat liver S9, buffered with NADPH regenerating

system.

Solvent: DMSO (Dimethyl sulfoxide).
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Protocol Steps:

Preparation: Dissolve 3-Chloro-biphenyl-4-ylamine in DMSO to prepare serial dilutions

(e.g., 0.1, 1.0, 10, 100, 500 µ g/plate ).

Pre-incubation:

Add 0.1 mL test solution.

Add 0.1 mL bacterial culture (10⁸ cells).

Add 0.5 mL S9 mix.

Incubate at 37°C for 20 minutes with shaking. (Crucial step for metabolic activation).

Plating: Add 2.0 mL molten top agar (with traces of histidine/biotin), mix, and pour onto

minimal glucose agar plates.

Incubation: Incubate plates at 37°C for 48 hours.

Scoring: Count revertant colonies.

Validation:

Negative Control: DMSO only.

Positive Control (with S9): 2-Aminoanthracene or 4-Aminobiphenyl.[1][2]

Experimental Workflow Diagram
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Caption: Workflow for the pre-incubation Ames test, critical for detecting mutagenicity in

lipophilic aromatic amines.

Safety & Handling Guidelines
Given the high probability of carcinogenicity:

Engineering Controls: Handle only in a Class II Biological Safety Cabinet or chemical fume

hood with HEPA filtration.

PPE: Double nitrile gloves (breakthrough time <15 mins for aromatic amines), Tyvek lab

coat, and respiratory protection (P100) if handling powder.[1]

Deactivation: Contaminated surfaces should be treated with a solution of surfactant and

bleach (sodium hypochlorite) to oxidize the amine, followed by extensive water rinsing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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